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Compound of Interest

Compound Name: Dec-RVRK-CMK

Cat. No.: B6347086

For Researchers, Scientists, and Drug Development Professionals

Introduction

Decanoyl-RVRK-CMK (Dec-RVRK-CMK) is a potent, irreversible, and cell-permeable inhibitor
of proprotein convertases (PCs), a family of serine proteases that play a crucial role in the
maturation of a wide variety of proteins. By targeting enzymes like furin, PC1/3, PC2, PC4,
PACE4, PC5/6, and PC7, Dec-RVRK-CMK effectively blocks the proteolytic cleavage of
precursor proteins into their biologically active forms. This inhibitory action makes it a valuable
tool for investigating the roles of protein maturation in various biological processes, including
viral entry, growth factor signaling, and tumorigenesis. These application notes provide detailed
protocols for utilizing Dec-RVRK-CMK to inhibit protein maturation in cell-based assays.

Mechanism of Action

Dec-RVRK-CMK is a peptide-based chloromethylketone that acts as a suicide inhibitor. The
peptide sequence (Arg-Val-Arg-Lys) mimics the consensus cleavage site of many proprotein
convertases, allowing the inhibitor to specifically target the active site of these enzymes. The
chloromethylketone moiety then forms a covalent bond with a critical histidine residue in the
enzyme's catalytic triad, leading to irreversible inactivation. This targeted inhibition prevents the
processing of proproteins, leading to their accumulation in an immature state and a subsequent
loss of function.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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